Cas no 4203-77-4 (Vat Red 13)
Vat Red 13 structure
Product Name:Vat Red 13
CAS No:4203-77-4
MF:C32H22N4O2
MW:494.54268693924
CID:44837
Update Time:2024-01-23
Vat Red 13 Chemical and Physical Properties
Names and Identifiers
-
- Vat Red 13
- Carbanthrene Red G 2B
- 1,1'-Diaethyl-1H,1'H-[3,3']bi[dibenz[cd,g]indazolyl]-6,6'-dion
- 1,1'-diethyl[3,3'-bianthra(1,9-cd)pyrazole]-6,6'(1H,1'H)-dione
- 1,1'-diethyl-1H,1'H-[3,3']bi[dibenz[cd,g]indazolyl]-6,6'-dione
- Ahcovat Rubine R
- Cibanone Red 6B
- Fenanthren Rubine R
- Indanthren Rubine R
- Indanthrene Rubine R
- Nihonthrene Red BB
- Pigment Red 195
- Ponsol Red 2B
- Ponsol Red 2BD
- Tinon Red 6B
- 1,1'-Diethyl[3,3'-bianthra[1,9-cd]pyrazole]-6,6'(1H,1'H)-dione
- C.I. 70320
- C.I. Vat Red 13
- Vat red 13 (C.I. 70320)
- Rubine 6B
- C.I.Pigment Red 195
- 3,3-Bianthra1,9-cdpyrazole-6,6(1H,1H)-dione, 1,1-diethyl-
-
- Inchi: 1S/C32H22N4O2/c1-3-35-29-19-9-5-7-11-21(19)31(37)23-15-13-17(27(33-35)25(23)29)18-14-16-24-26-28(18)34-36(4-2)30(26)20-10-6-8-12-22(20)32(24)38/h5-16H,3-4H2,1-2H3
- InChI Key: ARCAURIQGNHJJN-UHFFFAOYSA-N
- SMILES: N1(CC)C2C3=C(C=CC=C3)C(=O)C3C=2C(C(C2C4C5C(C(=O)C6=C(C=5N(CC)N=4)C=CC=C6)=CC=2)=CC=3)=N1
Computed Properties
- Exact Mass: 494.17400
- Monoisotopic Mass: 494.174276
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 3
- Complexity: 895
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.8
Experimental Properties
- Density: 1.44
- Boiling Point: 587.58°C (rough estimate)
- Flash Point: 460.7°C
- Refractive Index: 1.6000 (estimate)
- PSA: 69.78000
- LogP: 6.30160
- pka: -1.60±0.20(Predicted)
Vat Red 13 Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Vat Red 13 Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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